1-(2-Fluoro-4-thien-2-ylphenyl)methanamine
Overview
Description
“1-(2-Fluoro-4-thien-2-ylphenyl)methanamine” is a chemical compound with the molecular formula C11H10FNS and a molecular weight of 207.27 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “1-(2-Fluoro-4-thien-2-ylphenyl)methanamine” is represented by the formula C11H10FNS .
Physical And Chemical Properties Analysis
The boiling point of “1-(2-Fluoro-4-thien-2-ylphenyl)methanamine” is predicted to be approximately 320.4° C at 760 mmHg. The density is predicted to be approximately 1.2 g/cm3. The refractive index is predicted to be n20D 1.60 .
Scientific Research Applications
Biased Agonists for Serotonin Receptors
1-(2-Fluoro-4-thien-2-ylphenyl)methanamine derivatives have been studied for their potential as "biased agonists" of serotonin 5-HT1A receptors. These compounds demonstrate high receptor affinity and selectivity, with promising antidepressant-like activity. They preferentially stimulate extracellular regulated kinases (ERK1/2) phosphorylation over other signal transduction pathways. This property suggests their potential as novel antidepressant drug candidates (Sniecikowska et al., 2019).
Scaffold for Drug Discovery
Hexahydro-2H-thieno[2,3-c]pyrrole, a bicyclic scaffold related to thiophene, is proposed for constructing compound libraries in drug discovery. Derivatives of this scaffold, which may include variations like 1-(2-Fluoro-4-thien-2-ylphenyl)methanamine, are synthesized through cycloaddition reactions. Their conformational properties have been explored, demonstrating potential for generating diverse molecular shapes for new drug candidates (Yarmolchuk et al., 2011).
Inactivation of Monoamine Oxidase-B
Alpha-silyl amines, including benzyl-dimethyl-silyl-methanamine derivatives, have been found to be potent inhibitors of monoamine oxidase-B (MAO-B) in rat brain. This suggests potential applications in neurodegenerative diseases like Parkinson's disease. Derivatives such as 4-fluorobenzyl-dimethyl-silyl-methanamine exhibit high selectivity for MAO-B over MAO-A, indicating their potential as a new family of anti-Parkinsonian agents (Danzin et al., 1989).
Transfer Hydrogenation Reactions
Compounds like (4-Phenylquinazolin-2-yl)methanamine, synthesized from glycine, have been used to create N-heterocyclic ruthenium(II) complexes. These complexes are highly effective in transfer hydrogenation of acetophenone derivatives, suggesting their utility in chemical synthesis processes (Karabuğa et al., 2015).
Synthesis of Novel Compounds
Research on 1,3-Dithiolane compounds, such as the synthesis of N, N-dimethyl [(E)-(2-nitromethylene-1, 3-dithiolan-4-yl)] methanamine, indicates the potential for creating novel compounds with specific structural properties. Such research contributes to the expanding library of organic compounds for various applications (Zhai Zhi-we, 2014).
Chiral Discrimination
Studies have achieved the separation of enantiomers on stationary phases like amylose tris-3,5-dimethylphenyl carbamate. This includes compounds such as [2R-[2alpha(R*),3alpha]]-5-[[2-[1-[3,5-bis-(trifluoromethyl)phenyl]ethoxy]-3(S)-4-fluorophenyl)4-morpholinyl]-methyl]-N,N-dimethyl-1H-1,2,3-triazole-4-methanamine hydrochloride, indicating applications in chiral discrimination and separation techniques (Bereznitski et al., 2002).
properties
IUPAC Name |
(2-fluoro-4-thiophen-2-ylphenyl)methanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10FNS/c12-10-6-8(3-4-9(10)7-13)11-2-1-5-14-11/h1-6H,7,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOAXIXCWLWLIFX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CC(=C(C=C2)CN)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10FNS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Fluoro-4-thien-2-ylphenyl)methanamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.